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Compound of Interest

Compound Name: ACTM

Cat. No.: B054656 Get Quote

This guide provides an in-depth overview of the human ACTC1 gene and its protein product,

alpha-cardiac actin. It is intended for researchers, scientists, and drug development

professionals.

Gene and Protein Overview
The ACTC1 gene encodes alpha-cardiac actin, a highly conserved protein that is a major

component of the thin filaments of the sarcomere in cardiac muscle cells. It plays a central role

in cardiac muscle contraction.

Table 1: Gene and Protein Identifiers for Human ACTC1
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Feature Identifier/Value

Gene Symbol ACTC1

Gene Name Actin, Alpha, Cardiac Muscle 1

HGNC ID 139

Ensembl ID ENSG00000143520

NCBI Gene ID 70

UniProt ID P68032

Protein Name Actin, alpha-cardiac muscle 1

Molecular Weight 41.7 kDa (calculated)

Amino Acid Count 377

Chromosomal Location 15q14

Quantitative Data
Table 2: Expression and Abundance of ACTC1

Parameter Value/Description Source

Tissue Specificity
Predominantly expressed in

the adult heart.
The Human Protein Atlas

Subcellular Localization Cytoskeleton, Sarcomere UniProt

Protein Abundance in Heart ~1.9 g/kg (wet weight) PaxDb

Signaling Pathways Involving ACTC1
Alpha-cardiac actin is a central component of the cardiac sarcomere and is directly involved in

the calcium-dependent regulation of muscle contraction. Its interaction with other sarcomeric

proteins is modulated by signaling pathways that control cardiac function.
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Ca²⁺ Troponin Cbinds Troponin Complex
(TnI, TnT)

conformational change Tropomyosinmoves ACTC1 (Actin)

exposes myosin
binding sites Myosinbinds Muscle Contractionpower stroke

Cardiac Tissue Homogenization

Protein Extraction (RIPA Buffer)

Protein Quantification (BCA Assay)

SDS-PAGE Separation

Transfer to PVDF Membrane

Blocking (5% non-fat milk)

Primary Antibody Incubation
(anti-ACTC1)

Secondary Antibody Incubation
(HRP-conjugated)

Chemiluminescent Detection

Data Analysis
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Cardiac Cell Lysate
(contains ACTC1, Protein X, Protein Y)

Incubation:
Antibody binds to ACTC1

Anti-ACTC1 Antibody

Protein A/G Beads

Incubation:
Beads bind to Antibody-ACTC1 complex

Wash Steps
(Remove non-specific binders like Protein Y)

Elution

Analysis by Mass Spectrometry
(Identifies ACTC1 and interacting Protein X)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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